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Compound of Interest

Compound Name: Biclodil

Cat. No.: B1496729 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of Biclodil, a substance used in antihypertensive research.[1] Adherence to these

guidelines is paramount to minimizing risk and ensuring compliance with regulatory standards.

Biclodil: Chemical and Physical Properties
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. Below is a summary of the known chemical and physical characteristics of Biclodil.
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Property Value Source

Molecular Formula C8H8Cl2N4O PubChem[2]

Molecular Weight 247.08 g/mol PubChem[2]

CAS Number 85125-49-1 ECHEMI[1]

IUPAC Name

[N'-(2,6-

dichlorophenyl)carbamimidoyl]

urea

PubChem[2]

Density 1.628 g/cm³ ECHEMI[1]

Boiling Point 401.309 °C at 760 mmHg ECHEMI[1]

Flash Point 196.505 °C ECHEMI[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Biclodil was not identified, general principles for

handling physiologically active substances should be strictly followed. Based on SDS for similar

research chemicals, Biclodil may cause skin, eye, and respiratory irritation.[3]

Standard Handling Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[3][4]

Personal Protective Equipment (PPE):

Gloves: Wear impervious gloves to prevent skin contact.[3]

Eye Protection: Use safety glasses or goggles.[3]

Clothing: Wear a lab coat to protect personal clothing.[5]
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The following diagram outlines the decision-making process and procedural steps for the

proper disposal of Biclodil waste. This workflow is designed to ensure that all waste streams

are handled in a safe and compliant manner.

Waste Generation & Segregation Waste Characterization & Containment Disposal Pathway
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Biclodil Disposal Decision Workflow

Step-by-Step Disposal Procedures
1. Waste Segregation:

At the point of generation, separate Biclodil waste from other laboratory waste streams.

Solid Waste: Includes contaminated gloves, bench paper, and empty vials. Place these in a

designated, leak-proof container lined with a heavy-duty plastic bag.[6]

Liquid Waste: Collect all liquid waste containing Biclodil in a dedicated, shatter-resistant

container. Do not mix with other chemical wastes unless explicitly permitted by your

institution's waste management plan.

Sharps: Any sharps (needles, scalpels) contaminated with Biclodil must be placed in a

puncture-resistant sharps container.[7]

2. Waste Containerization and Labeling:

Use only containers that are compatible with the chemical waste.

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name ("Biclodil"). The date of accumulation should also be noted.
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Keep containers securely closed when not in use.[3]

3. Storage and Disposal:

Store waste containers in a designated satellite accumulation area within the laboratory.

Do not dispose of Biclodil down the drain or in the regular trash.[3] This can lead to

environmental contamination and is a violation of regulatory standards.

Arrange for the disposal of Biclodil waste through your institution's Environmental Health &

Safety (EH&S) department.[6] They will ensure the waste is transported to an approved

hazardous waste disposal facility.[3][4]

4. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[8]

Clean the affected area thoroughly.[3]

Disclaimer: The information provided here is a general guide. Always consult your institution's

specific waste disposal protocols and local, state, and federal regulations to ensure full

compliance.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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